Cas no 851977-73-6 (ethyl 5-(5-bromofuran-2-amido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(5-bromofuran-2-amido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851977-73-6
• MF: C₂₁H₁₆BrN₃O₆S
• MW: 518.337243080139
• CID: 6420589
• PubChem ID: 4430910
• Update Time: 2025-10-30

ethyl 5-(5-bromofuran-2-amido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(5-bromofuran-2-amido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 5-(5-bromofuran-2-carboxamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-(5-bromofuran-2-amido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• AKOS024590512
• ethyl 5-[(5-bromofuran-2-carbonyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• F0641-0759
• AB00670679-01
• 851977-73-6
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 5-[[(5-bromo-2-furanyl)carbonyl]amino]-3,4-dihydro-3-(4-methoxyphenyl)-4-oxo-, ethyl ester

• Inchi： 1S/C21H16BrN3O6S/c1-3-30-21(28)17-13-10-32-19(23-18(26)14-8-9-15(22)31-14)16(13)20(27)25(24-17)11-4-6-12(29-2)7-5-11/h4-10H,3H2,1-2H3,(H,23,26)
• InChI Key： PEECUUKODKJLMI-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(OC)C=C2)C(=O)C2=C(NC(C3=CC=C(Br)O3)=O)SC=C12

Computed Properties

• Exact Mass: 516.99432g/mol
• Monoisotopic Mass: 516.99432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• pka: 10.94±0.20(Predicted)

Additional information on ethyl 5-(5-bromofuran-2-amido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Ethyl 5-(5-bromofuran-2-amido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate: A Comprehensive Overview

The compound Ethyl 5-(5-bromofuran-2-amido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate, identified by the CAS number 851977-73-6, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are known for their versatile structures and unique chemical properties. The molecule's structure incorporates several functional groups, including a bromofuran moiety, a methoxyphenyl group, and a thienopyridazine ring system. These components contribute to its distinctive chemical behavior and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a series of well-defined reactions. The synthesis process typically involves multi-step strategies, including nucleophilic substitutions, condensation reactions, and oxidation steps. The incorporation of the bromofuran group introduces electronic diversity, while the methoxyphenyl substituent enhances the molecule's solubility and stability. The thienopyridazine ring system is particularly noteworthy due to its aromaticity and potential for participating in various electronic transitions.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Researchers have explored its use in the development of novel optoelectronic materials, where its unique electronic properties could contribute to improved performance in devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that derivatives of this compound exhibit strong fluorescence properties under UV irradiation, making them candidates for applications in sensing technologies.

In addition to its material science applications, this compound has shown potential in pharmacological research. The presence of the methoxyphenyl group suggests possible interactions with biological systems, particularly in receptor-mediated processes. Preliminary in vitro studies have indicated that this compound may exhibit modulatory effects on certain enzyme activities, opening avenues for further investigation into its therapeutic potential.

The structural complexity of this compound also makes it an attractive target for academic research in organic chemistry. Its synthesis serves as a benchmark for developing novel synthetic methodologies, particularly those involving multi-component reactions and catalytic processes. Recent breakthroughs in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are invaluable for studying stereochemical effects in chemical reactions.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as exposure to sunlight or microbial activity, the compound undergoes oxidative cleavage and hydrolysis. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, ethyl 5-(5-bromofuran-2-amido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups make it a valuable asset in both academic research and industrial innovation. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future advancements in chemistry and related fields.